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Compound of Interest

Compound Name: PKR activator 5

Cat. No.: B15573775 Get Quote

Essential Safety and Handling Guide for PKR
Activator 5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PKR activator 5. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent chemical compound,

thereby fostering a secure laboratory environment.

Compound Information
PKR activator 5, also identified as Compound 18, is a potent activator of pyruvate kinase R

(PKR) with an AC50 of 28 nM. Due to its high potency and biological activity, meticulous

handling is required to prevent accidental exposure and ensure experimental integrity.

Identifier Value

Common Name PKR activator 5

Synonym Compound 18

CAS Number 2761226-35-9

Molecular Formula C23H19ClFN9O

Storage Temperature -20°C
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling PKR
activator 5 to minimize the risk of exposure through inhalation, ingestion, or skin contact.

Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves.

Prevents skin contact. Double-

gloving is recommended when

handling the pure compound.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles.

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Required when handling the

powder outside of a certified

chemical fume hood.

Prevents inhalation of the

powdered compound.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential for the safe handling of PKR activator 5.

The following step-by-step guide outlines the handling process from preparation to post-

experiment cleanup.

Experimental Workflow for Handling PKR Activator 5
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare handling area in a fume hood

Allow compound to equilibrate to room temperature

Weigh the required amount of PKR activator 5

Dissolve in an appropriate solvent

Use in the experiment

Decontaminate surfaces and equipment

Dispose of waste in designated chemical waste containers

Remove PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of PKR activator 5.
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Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

All handling of the solid compound should be conducted in a certified chemical fume hood

to minimize inhalation risk.

Prepare all necessary equipment, such as spatulas, weigh boats, and solvent, within the

fume hood.

Allow the vial of PKR activator 5 to warm to room temperature before opening to avoid

condensation.

Weighing and Dissolving:

Carefully weigh the desired amount of the powdered compound using a calibrated

analytical balance within the fume hood.

To avoid generating dust, handle the powder gently.

Dissolve the compound in the appropriate solvent as per your experimental protocol.

Experimental Use:

Once in solution, the risk of inhalation is significantly reduced. However, continue to

handle with care to avoid splashes and skin contact.

Conduct all experimental procedures involving the compound in a well-ventilated area.

Disposal Plan
Proper disposal of PKR activator 5 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Chemical Waste:
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All unused PKR activator 5, whether in solid or solution form, must be disposed of as

hazardous chemical waste.

Place the waste in a clearly labeled, sealed container.

Follow your institution's specific guidelines for chemical waste disposal.

Contaminated Materials:

Any materials that have come into contact with PKR activator 5, such as pipette tips,

gloves, and weigh boats, should be considered contaminated.

Dispose of these materials in a designated hazardous waste container. Do not mix with

regular laboratory trash.

Emergency Procedures
In the event of accidental exposure, immediate action is necessary.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

By adhering to these safety and handling protocols, researchers can safely work with PKR
activator 5 while minimizing risks to themselves and their colleagues. Always consult your

institution's safety office for specific guidance and regulations.

To cite this document: BenchChem. [Personal protective equipment for handling PKR
activator 5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573775#personal-protective-equipment-for-
handling-pkr-activator-5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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